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Compound of Interest

Compound Name: Zndm19
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These application notes provide a detailed protocol for the immunoprecipitation of ZMYND19, a
zinc finger MYND domain-containing protein. This document is intended for researchers,
scientists, and drug development professionals investigating the molecular interactions and
cellular functions of ZMYND109.

Introduction

ZMYND19, also known as MIZIP, is a protein that has been implicated in various cellular
processes. It has been identified as an interacting partner of the melanin-concentrating
hormone receptor 1 (MCHR1) and tubulin.[1][2] More recent studies have revealed its role as a
negative regulator of mMTORC1 signaling at the lysosomal membrane, where it forms a complex
with MKLN1 and interacts with components of the mTORCL1 pathway, such as Raptor and
RagA/C.[3][4][5] Given its involvement in these critical signaling pathways, studying its protein-
protein interactions through techniques like immunoprecipitation is crucial for elucidating its
precise cellular functions.

This protocol provides a step-by-step guide for the immunoprecipitation of endogenous or
overexpressed ZMYND19 from cell lysates.

Quantitative Data Summary

Successful immunoprecipitation of ZMYND219 should be confirmed by subsequent analysis,
such as Western blotting. The following table provides a template for summarizing the
quantitative data that should be collected from such an experiment.
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» Total Protein: Protein concentration of the cell lysate.

¢ Input: A small fraction of the total cell lysate saved before the immunoprecipitation step to
check for the presence of the protein of interest.

e Immunoprecipitated ZMYND19: The amount of ZMYND19 successfully pulled down by the
antibody.

o Co-immunoprecipitated Partner: The amount of a known or suspected interacting protein that
is pulled down with ZMYND19.

« |P Efficiency (%): (Immunoprecipitated ZMYND19 / ZMYND19 Input) * 100

Experimental Protocol: ZMYND19
Immunoprecipitation

This protocol is a general guideline and may require optimization depending on the cell type
and experimental conditions.

Materials and Reagents:
¢ Cells expressing ZMYND19 (endogenously or via transfection)

e Phosphate-Buffered Saline (PBS), ice-cold
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 Lysis Buffer (e.g., RIPA buffer or a non-denaturing lysis buffer: 50 mM Tris-HCI pH 7.4, 150
mM NaCl, 1 mM EDTA, 1% NP-40, with freshly added protease and phosphatase inhibitors)

e Anti-ZMYND219 antibody (primary antibody)

» Normal rabbit or mouse IgG (isotype control)

e Protein A/G magnetic beads or agarose beads

o Wash Buffer (e.g., Lysis buffer with a lower detergent concentration or PBS with 0.1%
Tween-20)

o Elution Buffer (e.g., 0.1 M glycine, pH 2.5 or SDS-PAGE sample buffer)

» Neutralization Buffer (e.g., 1 M Tris-HCI, pH 8.5)

o SDS-PAGE gels, buffers, and transfer system

o Western blotting detection reagents

Procedure:

e Cell Lysis:

o Wash cultured cells with ice-cold PBS.

o Lyse the cells by adding ice-cold lysis buffer.

o Incubate on ice for 30 minutes with occasional vortexing.

o Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

o Transfer the supernatant (total cell lysate) to a new pre-chilled tube.

o Determine the protein concentration of the lysate.

e Pre-clearing the Lysate (Optional but Recommended):

o Add Protein A/G beads to the cell lysate.
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o Incubate with gentle rotation for 1 hour at 4°C.
o Pellet the beads by centrifugation or using a magnetic rack.

o Transfer the supernatant to a new tube. This is the pre-cleared lysate.

e Immunoprecipitation:

o To the pre-cleared lysate, add the primary anti-ZMYND19 antibody. For the negative
control, add the same amount of isotype control IgG to a separate tube of lysate.

o Incubate with gentle rotation for 2-4 hours or overnight at 4°C.

o Add pre-washed Protein A/G beads to the lysate-antibody mixture.

o Incubate with gentle rotation for another 1-2 hours at 4°C.
e Washing:

o Pellet the beads by centrifugation or with a magnetic rack.

o Discard the supernatant.

o Resuspend the beads in 1 mL of ice-cold wash buffer.

o Repeat the wash step 3-4 times to remove non-specific binding proteins.
e Elution:

o After the final wash, remove all supernatant.

o Elute the bound proteins by adding elution buffer and incubating for 5-10 minutes at room
temperature.

o Alternatively, for direct analysis by Western blot, resuspend the beads in 1X SDS-PAGE
sample buffer and boil for 5-10 minutes.

o Pellet the beads and collect the supernatant containing the immunoprecipitated proteins.
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e Analysis:

o Analyze the eluted proteins by SDS-PAGE and Western blotting using an antibody against
ZMYND19 and any suspected interacting partners.
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Caption: Workflow for ZMYND19 Immunoprecipitation.
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Signaling Pathway

ZMYND19 has been shown to be a substrate of the CTLH E3 ubiquitin ligase and acts as a
negative regulator of the mTORC1 signaling pathway. It localizes to the lysosome and, along
with MKLN1, inhibits mTORC1 activation.[3][4][5]
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Caption: ZMYND19 in the mTORC1 Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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